N-{2-[(6,7-dimethoxyisoquinolin-1-yl)methyl]-4,5-dimethoxyphenyl}-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide

• Molecular Formula: C25H26N4O5S2
• Molecular Weight: 526.6 g/mol
• IUPAC Name: N-[2-[(6,7-dimethoxyisoquinolin-1-yl)methyl]-4,5-dimethoxyphenyl]-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C25H26N4O5S2/c1-14-28-29-25(36-14)35-13-24(30)27-18-12-23(34-5)21(32-3)10-16(18)8-19-17-11-22(33-4)20(31-2)9-15(17)6-7-26-19/h6-7,9-12H,8,13H2,1-5H3,(H,27,30)
• InChI Key: UDQIKRXJCGFSQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SCC(=O)NC2=CC(=C(C=C2CC3=NC=CC4=CC(=C(C=C43)OC)OC)OC)OC

Description

N-{2-[(6,7-dimethoxyisoquinolin-1-yl)methyl]-4,5-dimethoxyphenyl}-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide (CAS No. 540517-69-9) is a complex organic compound with the following chemical formula : this compound (CAS No. 540517-69-9) is a complex organic compound with the following chemical formula: C₂₉H₃₀N₄O₇S . It has a molecular weight of 578.64 g/mol .

Preparation Methods

Synthetic Routes:: The synthetic routes for this compound are not widely documented in the literature. it is likely that it involves the condensation of appropriate precursors under specific reaction conditions. Further research would be needed to provide precise details.

Industrial Production Methods:: As of now, there is no specific industrial production method reported for this compound. It may be synthesized on a laboratory scale for research purposes.

Chemical Reactions Analysis

Reactivity:: The compound may undergo various chemical reactions, including oxidation, reduction, and substitution. without specific experimental data, we cannot definitively state the exact reactions it undergoes.

Common Reagents and Conditions:: Common reagents used in reactions involving similar compounds include oxidizing agents (such as potassium permanganate), reducing agents (such as sodium borohydride), and acid catalysts (such as sulfuric acid). The specific conditions would depend on the desired transformation.

Major Products:: The major products formed from reactions involving this compound would vary based on the specific reaction type. Without experimental data, we cannot provide precise details.

Scientific Research Applications

Chemistry:: While information on its specific applications is limited, compounds with similar structures have been investigated for their potential biological activities. Thiazoles, for instance, exhibit diverse biological effects . Further research is needed to explore its chemical properties and applications.

Biology and Medicine:: Given its structural features, this compound might have potential applications in drug discovery, particularly in the field of medicinal chemistry. rigorous studies are necessary to uncover its biological activities and therapeutic potential.

Industry:: As of now, there are no established industrial applications for this compound. Research efforts could explore its use in materials science or other industrial sectors.

Mechanism of Action

The exact mechanism by which this compound exerts its effects remains unknown. Investigating its interactions with molecular targets and signaling pathways would be crucial to understanding its mode of action.

Comparison with Similar Compounds

While we lack direct comparisons, exploring structurally related compounds (such as indole derivatives or imidazole-containing compounds ) could highlight its uniqueness and potential advantages.